Cas no 919106-95-9 (2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid)

• Product Name: 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid
• CAS No: 919106-95-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 846993
• PubChem ID: 46741402
• Update Time: 2025-06-14

2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid
• 2-ethyl-3-methoxyindazole-6-carboxylic acid
• 2H-Indazole-6-carboxylic acid, 2-ethyl-3-methoxy-
• AKOS015958425
• 2-Ethyl-3-methoxy-2H-indazole-6-carboxylicacid
• 919106-95-9
• DTXSID60675435
• 2-ethyl-3-methoxy-2H-indazole-6-carboxylic acid (IM OCS)

• Inchi： 1S/C11H12N2O3/c1-3-13-10(16-2)8-5-4-7(11(14)15)6-9(8)12-13/h4-6H,3H2,1-2H3,(H,14,15)
• InChI Key： ZDQJHEXRPDITJK-UHFFFAOYSA-N
• SMILES： O(C)C1=C2C=CC(C(=O)O)=CC2=NN1CC

Computed Properties

• Exact Mass: 220.085
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid

Comprehensive Overview of 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid (CAS No. 919106-95-9): Properties, Applications, and Industry Insights

2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid (CAS No. 919106-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This indazole derivative is characterized by the presence of an ethyl group at the 2-position, a methoxy substituent at the 3-position, and a carboxylic acid functionality at the 6-position. The compound's molecular formula is C₁₁H₁₂N₂O₃, with a molecular weight of 220.23 g/mol. Its indazole core structure is particularly noteworthy, as it serves as a privileged scaffold in medicinal chemistry, often associated with diverse biological activities.

In recent years, the demand for heterocyclic compounds like 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid has surged, driven by their applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for synthesizing novel therapeutic agents, particularly in oncology and inflammation-related disorders. The compound's carboxylic acid moiety enhances its versatility, allowing for further derivatization through esterification, amidation, or other coupling reactions. This adaptability makes it a valuable intermediate in multi-step synthetic routes.

The synthesis of CAS 919106-95-9 typically involves multi-step organic transformations, starting from commercially available indazole precursors. Key steps often include selective alkylation, methoxylation, and carboxylation reactions, with careful control of reaction conditions to ensure high regioselectivity. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic approaches, such as catalytic methods and solvent-free conditions, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly processes.

From a pharmacological perspective, the 2H-indazole framework of this compound has shown promising interactions with various biological targets. While 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid itself is primarily used as an intermediate, its structural analogs have demonstrated activity against protein kinases, G-protein-coupled receptors, and enzymes involved in inflammatory pathways. This has led to increased research interest, particularly in the context of personalized medicine and targeted therapies, which are currently dominant trends in drug development.

In the agrochemical sector, derivatives of 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid have shown potential as precursors for novel plant growth regulators and pest control agents. The compound's ability to modulate specific biochemical pathways in plants makes it an interesting candidate for developing next-generation sustainable agriculture solutions. This aligns with current global priorities addressing food security challenges through innovative chemical approaches.

Analytical characterization of 919106-95-9 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical parameters for research and industrial applications. Recent publications have highlighted improved analytical protocols that enhance detection sensitivity and reduce analysis time, reflecting the ongoing optimization in quality control processes.

The commercial availability of 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid has expanded in recent years, with several specialty chemical suppliers offering it in various quantities and purity grades. Market analysis indicates growing demand from contract research organizations and academic institutions engaged in drug discovery programs. Pricing trends show moderate stability, with fluctuations primarily tied to raw material costs and regional supply chain dynamics.

Storage and handling recommendations for this compound emphasize protection from moisture and light, typically suggesting storage in airtight containers at controlled temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with CAS 919106-95-9, including the use of personal protective equipment and adequate ventilation, in line with general chemical safety protocols.

Future research directions for 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid are likely to focus on expanding its utility in combinatorial chemistry and exploring novel synthetic methodologies. The compound's potential in metal-organic frameworks (MOFs) and other advanced materials is another emerging area of investigation. Additionally, computational chemistry approaches are being employed to predict and optimize its physicochemical properties for specific applications.

In conclusion, 2-Ethyl-3-methoxy-2H-indazole-6-carboxylic acid represents an important chemical entity with diverse potential across multiple scientific disciplines. Its structural features and synthetic accessibility continue to make it a valuable tool for researchers developing innovative solutions in healthcare, agriculture, and materials science. As scientific understanding of indazole chemistry deepens, the applications of this compound and its derivatives are expected to expand further, contributing to advancements in various technology-driven sectors.